Synthesis of 2,6-Dichloro-9-phenyl-9H-purine from 2,6-Dichloropurine: An In-depth Technical Guide
Synthesis of 2,6-Dichloro-9-phenyl-9H-purine from 2,6-Dichloropurine: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the primary synthetic routes for the N-phenylation of 2,6-dichloropurine to yield 2,6-dichloro-9-phenyl-9H-purine. This compound is a key intermediate in the synthesis of various biologically active molecules, making its efficient synthesis a critical aspect of drug discovery and development. This document details established experimental protocols, presents quantitative data for comparative analysis, and illustrates the reaction pathways using schematic diagrams.
Introduction
2,6-Dichloro-9-phenyl-9H-purine is a substituted purine derivative characterized by a phenyl group at the N9 position of the purine core and chlorine atoms at the C2 and C6 positions. The chlorine atoms serve as versatile handles for further functionalization through nucleophilic substitution, allowing for the generation of diverse chemical libraries for screening and lead optimization. The N9-phenyl substituent significantly influences the molecule's steric and electronic properties, which can be crucial for its interaction with biological targets. The primary methods for the synthesis of this compound from 2,6-dichloropurine involve transition metal-catalyzed cross-coupling reactions, including the Suzuki-Miyaura, Chan-Lam (Ullmann-type), and Buchwald-Hartwig reactions.
Synthetic Methodologies
The synthesis of 2,6-dichloro-9-phenyl-9H-purine from 2,6-dichloropurine is predominantly achieved through three major catalytic cross-coupling strategies. Each method offers distinct advantages and requires specific reaction conditions.
Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling
The Suzuki-Miyaura reaction is a robust and widely used method for the formation of carbon-nitrogen bonds. In this context, it involves the reaction of 2,6-dichloropurine with phenylboronic acid in the presence of a palladium catalyst and a base. The reaction generally proceeds with high regioselectivity for the N9 position of the purine ring.[1] A study on the closely related 9-benzyl-2,6-dichloropurine has demonstrated the efficacy of this method.[2]
Method A: Anhydrous Conditions [2]
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An argon-purged flask is charged with 9-benzyl-2,6-dichloropurine (0.5 mmol), phenylboronic acid (0.75 mmol), anhydrous potassium carbonate (0.625 mmol), and tetrakis(triphenylphosphine)palladium(0) (0.012 mmol).
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Toluene (5 mL) is added, and the mixture is stirred under argon at 100 °C until the reaction is complete as monitored by Thin Layer Chromatography (TLC).
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The reaction mixture is then cooled to room temperature and filtered through Celite.
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The solvent is removed under reduced pressure, and the residue is purified by silica gel chromatography.
Method B: Aqueous Conditions [2]
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A flask is charged with 9-benzyl-2,6-dichloropurine (0.5 mmol), phenylboronic acid (0.75 mmol), potassium carbonate (1.35 mmol), and tetrakis(triphenylphosphine)palladium(0) (0.012 mmol).
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A mixture of DME (5 mL) and water (0.7 mL) is added.
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The reaction mixture is stirred under argon at 85 °C.
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Workup is performed as described in Method A.
Copper-Catalyzed N-Arylation (Chan-Lam/Ullmann-Type Reaction)
Copper-catalyzed N-arylation, often referred to as the Chan-Lam or Ullmann-type reaction, provides an alternative to palladium-based methods. This reaction typically employs a copper(I) or copper(II) salt as the catalyst and often requires a ligand to facilitate the coupling of 2,6-dichloropurine with an arylating agent, such as phenylboronic acid or an aryl halide.[3][4] These reactions are known for their high N9-regioselectivity in the arylation of purines.[3][4]
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A reaction vessel is charged with 2,6-dichloropurine (1.0 mmol), phenylboronic acid (1.5 mmol), copper(II) acetate (1.2 mmol), and 1,10-phenanthroline (1.2 mmol).
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Dichloromethane (10 mL) and molecular sieves are added.
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The mixture is stirred at room temperature for 24-48 hours.
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Upon completion, the reaction mixture is filtered, and the solvent is evaporated.
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The crude product is purified by column chromatography.
Palladium-Catalyzed Buchwald-Hartwig Amination
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An oven-dried Schlenk tube is charged with 2,6-dichloropurine (1.0 mmol), iodobenzene (1.2 mmol), a palladium catalyst (e.g., Pd₂(dba)₃, 2-5 mol%), and a suitable phosphine ligand (e.g., Xantphos, 4-10 mol%).
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The tube is evacuated and backfilled with an inert gas (e.g., argon).
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A strong, non-nucleophilic base (e.g., sodium tert-butoxide or cesium carbonate, 1.5-2.0 mmol) and a dry, aprotic solvent (e.g., toluene or dioxane, 5-10 mL) are added.
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The reaction mixture is heated at 80-110 °C until the starting material is consumed (monitored by TLC or GC-MS).
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The mixture is cooled to room temperature, diluted with a suitable solvent (e.g., ethyl acetate), and filtered through a pad of Celite.
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The filtrate is concentrated, and the residue is purified by column chromatography.
Data Presentation
The following table summarizes the quantitative data for the different synthetic methods.
| Method | Catalyst/Reagents | Solvent | Temperature (°C) | Yield (%) | Reference |
| Suzuki-Miyaura (Anhydrous) | Pd(PPh₃)₄, K₂CO₃, Phenylboronic Acid | Toluene | 100 | 77* | [2] |
| Suzuki-Miyaura (Aqueous) | Pd(PPh₃)₄, K₂CO₃, Phenylboronic Acid | DME/H₂O | 85 | - | [2] |
| Suzuki-Miyaura (with excess Phenylboronic Acid) | Pd(PPh₃)₄, K₂CO₃, Phenylboronic Acid | Toluene | 100 | 84** | [2] |
| Chan-Lam/Ullmann-Type | Cu(OAc)₂, 1,10-Phenanthroline, Phenylboronic Acid | Dichloromethane | Room Temp. | Varies*** | [3] |
*Yield for the mono-phenylation at the C6 position of 9-benzyl-2,6-dichloropurine. **Yield for the di-phenylation at the C2 and C6 positions of 9-benzyl-2,6-dichloropurine. ***Yields for N9-arylation of various purines are reported to be in the range of 40-95%.
Product Characterization
The final product, 2,6-dichloro-9-phenyl-9H-purine, is a white to off-white solid.
Spectroscopic data for the closely related 2,6-dichloro-9-isopropyl-9H-purine is provided for reference[5]:
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¹H-NMR (CDCl₃): δ 8.17 (s, 1H), 4.97–4.86 (m, 1H), 1.65 (d, J = 6.8 Hz, 6H).
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¹³C-NMR (CDCl₃): δ 152.73, 151.66, 146.93, 143.58, 131.05, 48.36, 22.51 (2C).
Mandatory Visualizations
The following diagrams illustrate the synthetic pathways and experimental workflows.
Caption: Synthetic pathways to 2,6-dichloro-9-phenyl-9H-purine.
Caption: General experimental workflow for synthesis.
Conclusion
The synthesis of 2,6-dichloro-9-phenyl-9H-purine from 2,6-dichloropurine can be effectively achieved through several transition metal-catalyzed cross-coupling reactions. The Suzuki-Miyaura reaction offers a well-documented and high-yielding route. Copper-catalyzed Chan-Lam/Ullmann-type reactions provide a viable palladium-free alternative, also with high regioselectivity. The Buchwald-Hartwig amination represents another powerful tool for this transformation, although specific conditions for this particular substrate combination require further optimization. The choice of method will depend on factors such as substrate availability, desired scale, and tolerance of functional groups in more complex derivatives. This guide provides a foundational understanding of the key synthetic strategies and detailed protocols to aid researchers in the efficient preparation of this important chemical intermediate.
References
- 1. Buy 2,6-Dichloro-9-phenyl-9h-purine (EVT-11986484) | 6971-26-2 [evitachem.com]
- 2. scispace.com [scispace.com]
- 3. scribd.com [scribd.com]
- 4. Direct N9-arylation of purines with aryl halides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
- 5. Synthesis and Pharmacophore Modelling of 2,6,9-Trisubstituted Purine Derivatives and Their Potential Role as Apoptosis-Inducing Agents in Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
